Cas no 536706-05-5 (3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536706-05-5
• MF: C₂₅H₂₀FN₃OS
• MW: 429.509207725525
• CID: 6505495
• Update Time: 2025-11-07

3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• 3-(3,5-dimethylphenyl)-2-((2-fluorobenzyl)thio)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• 4H-Pyrimido[5,4-b]indol-4-one, 3-(3,5-dimethylphenyl)-2-[[(2-fluorophenyl)methyl]thio]-3,5-dihydro-

• Inchi： 1S/C25H20FN3OS/c1-15-11-16(2)13-18(12-15)29-24(30)23-22(19-8-4-6-10-21(19)27-23)28-25(29)31-14-17-7-3-5-9-20(17)26/h3-13,27H,14H2,1-2H3
• InChI Key： HZOSXFMTAJWUFP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=C(SCC3=CC=CC=C3F)N(C3=CC(C)=CC(C)=C3)C(=O)C1=2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 665.8±65.0 °C(Predicted)
• pka: 12.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one

3-(3,5-Dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one

The compound with CAS No. 536706-05-5, known as 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidoindole derivatives, which have gained significant attention due to their unique properties and biological activities.

The molecular structure of this compound is characterized by a pyrimido[5,4-b]indole core, which is a fused bicyclic system combining pyrimidine and indole moieties. The presence of a methylsulfanyl group attached to the phenyl ring introduces additional electronic and steric effects, potentially influencing the compound's reactivity and bioavailability. The 3,5-dimethylphenyl group further enhances the molecule's stability and may play a role in modulating its pharmacokinetic properties.

Recent studies have highlighted the importance of pyrimidoindole derivatives in drug discovery, particularly in the development of anticancer agents. The unique arrangement of heterocyclic rings in this compound provides a platform for interactions with various biological targets, such as protein kinases and other enzymes involved in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that similar compounds exhibit potent inhibitory activity against key oncogenic kinases, making them promising candidates for targeted cancer therapies.

In addition to its potential therapeutic applications, this compound also serves as a valuable building block in organic synthesis. Its structure allows for further functionalization through various chemical transformations, enabling the creation of more complex molecules with enhanced biological profiles. The integration of fluorophenyl groups into the molecule has been shown to improve its solubility and permeability, which are critical factors for drug delivery systems.

From a synthetic perspective, the preparation of 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves a series of carefully designed reactions. These include coupling reactions to introduce the methylsulfanyl group and subsequent cyclization steps to form the pyrimidoindole core. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the synthesis process, ensuring high yields and purity.

Moreover, computational studies using molecular docking and quantum mechanics have provided insights into the compound's interaction with biological targets. These studies reveal that the methylsulfanyl group acts as a key determinant in stabilizing interactions with target proteins, while the dimethylphenyl group contributes to hydrophobic interactions that enhance binding affinity.

In conclusion, 3-(3,5-dimethylphenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536706-05-5) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological properties position it as a valuable tool for both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.